Cas no 443-12-9 (Ethyl 5-Fluoro-2-hydroxybenzoate)

Ethyl 5-Fluoro-2-hydroxybenzoate is a fluorinated aromatic ester with the molecular formula C9H9FO3. This compound is characterized by the presence of a hydroxyl group and a fluorine substituent on the benzene ring, which enhances its reactivity and potential utility in organic synthesis. The ethyl ester group improves solubility in organic solvents, facilitating its use as an intermediate in pharmaceuticals, agrochemicals, and fine chemical production. Its structural features make it valuable for derivatization reactions, including esterification and electrophilic aromatic substitution. The fluorine atom contributes to increased metabolic stability and bioavailability, making it relevant in medicinal chemistry applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
Ethyl 5-Fluoro-2-hydroxybenzoate structure
443-12-9 structure
Product Name:Ethyl 5-Fluoro-2-hydroxybenzoate
CAS No:443-12-9
MF:C9H9FO3
MW:184.164366483688
CID:324888
PubChem ID:2783185
Update Time:2025-08-10

Ethyl 5-Fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-fluoro-2-hydroxy-, ethyl ester
    • Ethyl 5-Fluoro-2-hydroxybenzoate
    • 5-Fluor-2-hydroxy-benzoesaeure-aethylester
    • 5-fluoro-2-hydroxy-benzoic acid ethyl ester
    • 5-Fluor-salicylsaeure-aethylester
    • ethyl 5-fluorosalicylate
    • UBKHMRMAZCHHDV-UHFFFAOYSA-N
    • 5-fluoro-2-hydroxybenzoic acid ethyl ester
    • DTXSID80382492
    • MFCD06204746
    • FT-0738596
    • 443-12-9
    • TS-02565
    • CS-0206505
    • SCHEMBL3895996
    • MDL： MFCD06204746
    • Inchi： 1S/C9H9FO3/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,11H,2H2,1H3
    • InChI Key： UBKHMRMAZCHHDV-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C(=O)OCC)C=1)O

Computed Properties

  • Exact Mass: 184.05400
  • Monoisotopic Mass: 184.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 145-147 ºC (60 Torr)
  • Flash Point: 108.5±23.2 ºC,
  • Refractive Index: 1.52
  • Solubility: Very slightly soluble (0.53 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 1.70800

Ethyl 5-Fluoro-2-hydroxybenzoate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

Ethyl 5-Fluoro-2-hydroxybenzoate Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Ethyl 5-Fluoro-2-hydroxybenzoate Pricemore >>

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